Cas no 6552-45-0 (Benzenemethanol, a-cyclopropyl-4-methoxy-)

6552-45-0 structure
Product name:Benzenemethanol, a-cyclopropyl-4-methoxy-
Benzenemethanol, a-cyclopropyl-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-cyclopropyl-4-methoxy-
- alpha-cyclopropyl-4-methoxybenzyl alcohol
- Cyclopropyl(4-methoxyphenyl)methanol
- Α-CYCLOPROPYL-4-METHOXYBENZYL ALCOHOL
- (+/-)-1-cyclopropyl-1-(4-fluorophenyl)ethanol
- 1-(4-fluorophenyl)-1-cyclopropyl-ethanol
- 1-Cyclopropyl-1-(4-fluor-phenyl)-ethanol
- cyclopropyl-(4-methoxyphenyl)methanol
- EINECS 229-472-8
- NS00046184
- DTXSID00984114
- 6552-45-0
-
- Inchi: InChI=1S/C11H14O2/c1-13-10-6-4-9(5-7-10)11(12)8-2-3-8/h4-8,11-12H,2-3H2,1H3
- InChI Key: BXGGHJJXFQJIDE-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C(C2CC2)O
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46000
- LogP: 2.13860
Benzenemethanol, a-cyclopropyl-4-methoxy- Security Information
Benzenemethanol, a-cyclopropyl-4-methoxy- Customs Data
- HS CODE:2909499000
- Customs Data:
China Customs Code:
2909499000Overview:
2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
Benzenemethanol, a-cyclopropyl-4-methoxy- Related Literature
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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4. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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